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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for
Adipic acid-d10. While specific toxicological and safety data for the deuterated form is limited,
the information presented here is based on the well-established safety profile of its non-
deuterated analogue, Adipic acid, supplemented with general guidelines for handling
deuterated compounds. Deuterated compounds are generally considered to have low toxicity
and are not radioactive.[1] However, their physicochemical properties can differ from their non-
deuterated counterparts, necessitating careful handling.[1]

Chemical and Physical Properties

Adipic acid-d10 is the deuterated form of Adipic acid, a white, crystalline, and odorless solid.
[2][3] It is a dicarboxylic acid with key applications in chemical synthesis, including as a
precursor for the production of nylon.[2][4] The primary hazard associated with Adipic acid is
the potential for serious eye damage.[5][6]
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Property Value References
Chemical Formula DO2C(CD2)aCO2D
CAS Number 25373-21-1
Molecular Weight 156.20 g/mol
Appearance White crystalline solid/powder [21[31[7]
Melting Point 151-154 °C
Boiling Point 265 °C at 100 mmHg
Flash Point 196 °C (384.8 °F) - closed cup
Soluble in methanol, ethanol,
ethyl acetate, and acetone.
Solubility Slightly soluble in water and [8]
cyclohexane. Insoluble in
benzene and ligroin.
pH 2.7 (saturated solution) [8]

Isotopic Purity 98 atom % D

Hazard Identification and Classification

Adipic acid-d10 is classified as causing serious eye damage.[5][6] Fine dust particles may
form an explosive mixture with air and can irritate the respiratory system.[9][10]

o . . Hazard
Hazard Classification Pictogram Signal Word
Statement

) H318: Causes

Serious Eye )
o Category 1 Danger serious eye
Damage/Irritation
damage.
Aquatic Hazard H402: Harmful to
Category 3 None None

(Acute) aquatic life.
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Data derived from the safety information for Adipic acid.

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel and to maintain the integrity of Adipic acid-d10.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Adipic acid-d10 to

determine the appropriate PPE.

PPE Specification Rationale References
Safety glasses with To prevent serious
Eye Protection side-shields or eye damage from dust  [1][5][11]
chemical goggles. or splashes.
Chemical-resistant )
) o To prevent skin
Hand Protection gloves (e.g., nitrile [51[12]
contact.
rubber).
Skin and Body Lab coat, long pants, To minimize skin [10][12]
Protection and closed-toe shoes.  exposure.
NIOSH-approved )
_ _ To prevent respiratory
, _ particulate respirator S
Respiratory Protection tract irritation from [11]

(e.g., N95) if dust is
generated.

inhaling dust.

A logical workflow for selecting the appropriate PPE is illustrated below.
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

Handling Procedures

o Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
inhalation.[1][12]

e Avoid generating dust during handling.[12][13] Use appropriate tools for transferring the
solid.

o Grounding and bonding of equipment are necessary when transferring large quantities to
prevent static discharge.[5]

e Avoid contact with skin, eyes, and clothing.[13]

e Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage

Proper storage is essential to maintain the chemical and isotopic integrity of Adipic acid-d10.
e Store in a cool, dry, and well-ventilated area.[10][12]

o Keep containers tightly closed to prevent moisture absorption and contamination.[10][14]
Many deuterated compounds are hygroscopic.[15]

o Store away from incompatible materials such as strong oxidizing agents, reducing agents,
and alkalis.[12]
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» For stock solutions, storage at -80°C is recommended for up to 6 months, and at -20°C for
up to 1 month.[16]

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention if symptoms

persist.
Exposure Route First Aid Measures References
Move the person to fresh air. If
Inhalation not breathing, give artificial [5]

respiration.

Immediately wash off with
) soap and plenty of water.
Skin Contact ) [51[13]
Remove contaminated

clothing.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact _ o [5]
easy to do. Continue rinsing.
Immediately call a poison

center or doctor.

Do NOT induce vomiting.
_ Never give anything by mouth
Ingestion _ [5]
to an unconscious person.

Rinse mouth with water.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.
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Spill of Adipic Acid-d10 Occurs
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Figure 2: Spill Response Workflow.

Cleanup Procedures:
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e For minor spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.[13]

» For major spills, alert emergency responders.[13]
e Prevent the spilled material from entering drains or waterways.[5][7]

Toxicological Information

While specific toxicological data for Adipic acid-d10 is not readily available, the data for Adipic
acid provides a basis for its safety assessment. Adipic acid has low acute toxicity.[16]

Toxicity Metric  Value Species Route References
LD50 5,560 mg/kg Rat Oral [17]
LD50 >7,940 mg/kg Rabbit Dermal [18]
LC50 >7.7 mg/L Rat Inhalation (4h) [18]

Key Health Effects:

o Serious Eye Damage: Causes serious eye irritation and potential for severe damage.[5][6]
[18]

 Skin Irritation: May cause mild skin irritation upon prolonged or repeated contact.[13][18]

o Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[10][11]

Disposal Considerations

Deuterated waste should be treated as hazardous chemical waste.[1] Dispose of Adipic acid-
d10 and its containers in accordance with local, regional, and national regulations. Do not
dispose of it into the environment.[7]

Experimental Protocols

While specific experimental protocols for Adipic acid-d10 are not detailed in the provided
search results, general best practices for handling deuterated compounds in a research setting
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should be followed.

General Protocol for Preparing a Solution of Adipic Acid-d10:

o Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven to remove any
residual moisture, which can lead to H/D exchange and compromise isotopic purity.[15]

 Inert Atmosphere: Whenever possible, handle the solid and prepare solutions under an inert
atmosphere (e.g., nitrogen or argon) to prevent contamination from atmospheric moisture.
[15]

e Weighing: Accurately weigh the required amount of Adipic acid-d10 in a tared and dried
container.

o Dissolution: Add the desired deuterated or non-deuterated solvent to the solid. If using a
deuterated solvent, ensure it is of high purity and handled under an inert atmosphere.

e Mixing: Gently agitate the mixture until the solid is completely dissolved. Sonication may be
used to aid dissolution if necessary.

o Storage of Solution: Store the prepared solution in a tightly sealed container, protected from
light if necessary, and at the appropriate temperature as determined by the stability of the
compound in the chosen solvent.[14] For aqueous stock solutions, filtration through a 0.22
um filter is recommended before use.[16]

This in-depth guide provides a framework for the safe handling and use of Adipic acid-d10 in
a research and development setting. Adherence to these guidelines will help to ensure a safe
working environment and maintain the integrity of the compound. Always consult the most
recent Safety Data Sheet (SDS) provided by the supplier for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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